Cas no 91733-76-5 (2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 91733-76-5
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5249167
• PubChem ID: 103663699
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C19H19NO4/c21-17(22)19(11-10-15-8-4-5-9-16(15)12-19)20-18(23)24-13-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,20,23)(H,21,22)
• InChI Key： DNPLYTDEXVDTAR-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCC1(NC(OCC1=CC=CC=C1)=O)C(O)=O

Additional information on 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Professional Introduction to 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid (CAS No. 91733-76-5)

2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid, identified by its CAS number 91733-76-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the tetrahydronaphthalene class, a structural motif known for its broad utility in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products such as steroids and terpenes. The presence of both carbamoyl and benzyloxy functional groups in its molecular framework endows it with unique reactivity and potential applications in the synthesis of biologically active molecules.

The structural integrity of 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and a cyclohexane ring. This configuration not only contributes to its stability but also allows for diverse chemical modifications at various positions along the molecule. The benzyloxy group at the amine position serves as a protecting group for the amino functionality, which is crucial in peptide synthesis and other applications where selective protection-deprotection strategies are employed.

In recent years, there has been a surge in research focused on tetrahydronaphthalene derivatives due to their promising pharmacological properties. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The specific arrangement of functional groups in 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid makes it an intriguing candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. For instance, it can be utilized to construct peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacokinetic properties. The carbamoyl group in the molecule can be readily modified or removed through various chemical reactions, allowing chemists to tailor the compound for specific applications.

The benzyloxy group provides an additional layer of functionality that can be exploited in synthetic chemistry. It can be used to facilitate cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely employed in the construction of biaryl structures found in many pharmaceuticals. This versatility makes 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid a valuable building block in organic synthesis.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug design. Molecular modeling studies have shown that it can interact with biological targets in ways that suggest therapeutic utility. For example, its ability to fit into binding pockets similar to those occupied by known drugs has prompted researchers to explore its potential as a lead compound for new therapies.

The synthesis of 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of the tetrahydronaphthalene core through catalytic hydrogenation followed by functionalization at specific positions using protecting groups and reagents such as benzyl chloroformate for introducing the benzyloxy carbamoyl moiety. These synthetic routes highlight the compound's importance as a versatile intermediate in industrial-scale chemical processes.

In conclusion, 2-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS No. 91733-76-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound and related derivatives, its importance is likely to grow even further.